1-Methoxy-2-(methoxycarbonyl)pyridin-1-ium perchlorate

• IUPAC Name: methyl 1-methoxypyridin-1-ium-2-carboxylate;perchlorate
• InChI: InChI=1S/C8H10NO3.ClHO4/c1-11-8(10)7-5-3-4-6-9(7)12-2;2-1(3,4)5/h3-6H,1-2H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: VPDWBPVMXZTKAI-UHFFFAOYSA-M
• Canonical SMILES: COC(=O)C1=CC=CC=[N+]1OC.[O-]Cl(=O)(=O)=O
• Molecular Formula: C8H10ClNO7
• Molecular Weight: 267.62 g/mol

Description

1-Methoxy-2-(methoxycarbonyl)pyridin-1-ium perchlorate is a chemical compound with the formula C8H10ClNO7 and a molecular weight of 267.62. It is available for research use and can be custom synthesized.

Molecular Structure Analysis

The molecular structure of 1-Methoxy-2-(methoxycarbonyl)pyridin-1-ium perchlorate is represented by the SMILES string: COC(=O)C1=CC=CC=[N+]1OC.[O-]Cl(=O)(=O)=O. This indicates that the molecule contains a pyridinium ring with methoxy and methoxycarbonyl substituents, and is associated with a perchlorate anion.

Scientific Research Applications

• Synthesis and Conformational Studies :

  • 7Pyridinophanes are synthesized from cyclododecane-1,5-diones. These involve 1-methoxycarbonyl derivatives and show significant bathochromic shifts in UV spectra due to nonplanarity of the pyridine ring. This study aids in understanding the conformational behavior of heterophanes, which are crucial in material science and catalysis (Fujita & Nozaki, 1971).

• Effects on Nitrogen Group in Pyridinium Salts :

  • Studies on the effects of direct polar conjugation on the nitrogen group in N-methoxycarbonyl-(oxy)-pyridinium salts show that modifications in their structure can alter properties significantly. This research highlights the versatility of these compounds in the chemical and industrial industry (Agbékonyi et al., 2020).

• Structural Studies and Conformation :

  • The crystal structure of 1-benzyloxy-4-methoxypyridinium perchlorate has been determined to understand the conformation around the C(1)–O(1) bond linking phenyl and pyridine residues. Such structural insights are critical in the development of new materials and drugs (Dega-Szafran et al., 1991).

• Synthesis of New Heterocyclic Betaines :

  • The synthesis of new heterocyclic betaines, involving 1-methoxycarbonyl derivatives, has been studied. These betaines exhibit unique absorption properties due to charge transfer, which is essential in designing photonic and electronic materials (Funt et al., 2018).

• Catalytic Applications :

  • Research on palladium(II) complexes bearing mixed N^N^X tridentate ligands, including 1-methoxycarbonyl derivatives, has been conducted for methoxycarbonylation of alkenes. This provides insights into catalytic mechanisms and development of new catalysts (Kumar & Darkwa, 2017).

• Corrosion Inhibition Studies :

  • Studies on the corrosion inhibition effect of pyridine derivatives, including 1-methoxycarbonyl derivatives, on mild steel in acidic conditions provide valuable insights for industrial applications in corrosion protection (Ansari et al., 2015).